Cas no 503470-27-7 (methyl 4-(aminomethyl)-3-methylbenzoate)

• Product Name: methyl 4-(aminomethyl)-3-methylbenzoate
• CAS No: 503470-27-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20702690
• CID: 3390440
• PubChem ID: 57555427
• Update Time: 2025-10-29

methyl 4-(aminomethyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-(AMINOMETHYL)-3-METHYL-, METHYL ESTER
• methyl 4-(aminomethyl)-3-methylbenzoate
• DB-109363
• CYGJEWIECWOXNH-UHFFFAOYSA-N
• 4-aminomethyl-3-methyl-benzoic acid methyl ester
• EN300-25396244
• 503470-27-7
• SCHEMBL1495874

• MDL： MFCD20702690
• Inchi： 1S/C10H13NO2/c1-7-5-8(10(12)13-2)3-4-9(7)6-11/h3-5H,6,11H2,1-2H3
• InChI Key： CYGJEWIECWOXNH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(CN)=C(C)C=1)=O

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(aminomethyl)-3-methylbenzoate

Exploring Methyl 4-(Aminomethyl)-3-Methylbenzoate (CAS No. 503470-27-7): Properties, Applications, and Market Insights

Methyl 4-(aminomethyl)-3-methylbenzoate (CAS No. 503470-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring both an aminomethyl and a methyl substituent on the benzene ring, exhibits unique chemical properties that make it valuable in synthetic applications. Researchers and industry professionals often search for "methyl 4-(aminomethyl)-3-methylbenzoate uses" or "CAS 503470-27-7 synthesis" to explore its potential in drug development and material science.

The compound’s molecular structure, characterized by the ester functional group and the aminomethyl side chain, enables versatile reactivity. This makes methyl 4-(aminomethyl)-3-methylbenzoate a key intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical sector. Recent trends in "green chemistry" and "sustainable synthesis" have further highlighted the demand for efficient and environmentally friendly methods to produce such intermediates. Searches for "eco-friendly synthesis of methyl 4-(aminomethyl)-3-methylbenzoate" reflect this growing interest.

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